2H-benzo[b][1,4]oxazin-4(3H)-amine

Description

2H-benzo[b][1,4]oxazin-4(3H)-amine is a heterocyclic compound featuring both nitrogen and oxygen atoms within its ring structure. It can be synthesized through the cyclization of o-aminophenols with carbonyl compounds, commonly by reacting o-aminophenol with benzil in the presence of a base to form the benzoxazine ring. Due to its structure, 2H-benzo[b][1,4]oxazin-4(3H)-amine can undergo oxidation, reduction, and substitution reactions, allowing for the creation of derivatives with enhanced properties. It serves as a building block in synthesizing more complex molecules and as a ligand in coordination chemistry.

This compound has diverse applications in scientific research, exhibiting anticancer, antibacterial, and antifungal properties. Derivatives of 2H-benzo[b][1,4]oxazin-4(3H)-amine have shown potential as inhibitors of cyclin-dependent kinase 9 (CDK9), which is significant in regulating transcription and cell cycle progression. Studies indicate that certain derivatives can inhibit the growth of hypoxic cancer cells while sparing normoxic cells. Furthermore, some synthesized oxazines have demonstrated antibacterial activity against various strains, with some derivatives showing minimum inhibitory concentration (MIC) values as low as 0.77 mM against resistant bacterial strains. Evaluation through FRAP assays has also revealed that compounds derived from this scaffold possess significant reducing power, suggesting their potential as antioxidants.

One similar compound is 6-Amino-2H-1,4-benzoxazin-3(4H)-one, which has a molecular weight of 164.16 g/mol and the molecular formula C8H8N2O2 . Another related compound is Aryl dihydro-2h-benzo[b][1,4]oxazine sulfonamide, which is being researched for its use as an agonist of RORγ in the treatment of diseases .

• CAS No.: 104255-56-3
• Product Name: 2H-benzo[b][1,4]oxazin-4(3H)-amine
• Molecular Formula: C8H10N2O
• Molecular Weight: 150.18 g/mol
• IUPAC Name: 2,3-dihydro-1,4-benzoxazin-4-amine
• Standard InChI: InChI=1S/C8H10N2O/c9-10-5-6-11-8-4-2-1-3-7(8)10/h1-4H,5-6,9H2
• Standard InChIKey: NZYXMYZEQMXRSF-UHFFFAOYSA-N
• SMILES: C1COC2=CC=CC=C2N1N
• Canonical SMILES: C1COC2=CC=CC=C2N1N
• PubChem Compound: 13565273
• Last Modified: Jul 17 2023